Cas no 94231-64-8 (1-Piperidineethanol,3-(hydroxymethyl)-)
94231-64-8 structure
Product Name:1-Piperidineethanol,3-(hydroxymethyl)-
CAS No:94231-64-8
MF:C8H17NO2
MW:159.2260825634
CID:818276
PubChem ID:11971344
Update Time:2025-04-19
1-Piperidineethanol,3-(hydroxymethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperidineethanol,3-(hydroxymethyl)-
- 2-[3-(hydroxymethyl)piperidin-1-yl]ethanol
- 3-(hydroxymethyl)piperidine-1-ethanol
- SCHEMBL3431959
- 2-(3-(hydroxymethyl)piperidin-1-yl)ethanol
- DTXSID00916016
- EINECS 303-883-3
- 2-[3-(hydroxymethyl)piperidin-1-yl]ethan-1-ol
- 94231-64-8
- NS00066743
-
- Inchi: 1S/C8H17NO2/c10-5-4-9-3-1-2-8(6-9)7-11/h8,10-11H,1-7H2
- InChI Key: VFSVQEBUBVGABB-UHFFFAOYSA-N
- SMILES: OCC1CCCN(CCO)C1
Computed Properties
- Exact Mass: 159.125929
- Monoisotopic Mass: 159.125929
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 108
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.7
- XLogP3: -0.4
Experimental Properties
- Density: 1.053
- Boiling Point: 263.3°Cat760mmHg
- Flash Point: 124.2°C
- Refractive Index: 1.49
1-Piperidineethanol,3-(hydroxymethyl)- Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
94231-64-8 (1-Piperidineethanol,3-(hydroxymethyl)-) Related Products
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- 205194-11-2((R)-(1-methylpiperidin-3-yl)methanol)
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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